![molecular formula C9H7NO3 B1359678 2-Methylbenzo[d]oxazole-5-carboxylic acid CAS No. 90322-32-0](/img/structure/B1359678.png)
2-Methylbenzo[d]oxazole-5-carboxylic acid
Overview
Description
“2-Methylbenzo[d]oxazole-5-carboxylic acid” is a chemical compound with the molecular formula C9H7NO31. It is a white to yellow to brown solid2.
Synthesis Analysis
The synthesis of “2-Methylbenzo[d]oxazole-5-carboxylic acid” is not explicitly mentioned in the available resources. However, similar compounds have been synthesized using various methods345.Molecular Structure Analysis
The molecular weight of “2-Methylbenzo[d]oxazole-5-carboxylic acid” is 177.16 g/mol1. The InChI code is 1S/C9H7NO3/c1-5-10-7-4-6 (9 (11)12)2-3-8 (7)13-5/h2-4H,1H3, (H,11,12) and the canonical SMILES is CC1=NC2=C (O1)C=CC (=C2)C (=O)O1.
Chemical Reactions Analysis
The specific chemical reactions involving “2-Methylbenzo[d]oxazole-5-carboxylic acid” are not detailed in the available resources.Physical And Chemical Properties Analysis
“2-Methylbenzo[d]oxazole-5-carboxylic acid” is a white to yellow to brown solid2. It has a molecular weight of 177.16 g/mol1. The compound has a topological polar surface area of 63.3 Ų and a complexity of 2191.Scientific Research Applications
Antimicrobial Agent Development
Scientific Field
Microbiology Application Summary: This compound is explored for its antimicrobial properties, potentially leading to new antibiotics or antifungal agents. Methods of Application:
- Some derivatives have shown excellent antibacterial and antifungal activities, which are quantified using inhibition zone diameters in agar diffusion tests .
Nanotechnology
Scientific Field
Nanotechnology Application Summary: Utilized in the design and synthesis of organic nanomaterials for various applications, including drug delivery and sensing. Methods of Application:
Biological Activity Studies
Scientific Field
Medicinal Chemistry Application Summary: Oxazole derivatives, including 2-Methylbenzo[d]oxazole-5-carboxylic acid, have been reviewed for their wide spectrum of biological activities. Methods of Application:
- Activities such as antimicrobial, anticancer, and anti-inflammatory have been reported, with specific derivatives showing promising results in biological assays .
Green Chemistry
Scientific Field
Green Chemistry Application Summary: The compound is involved in eco-friendly syntheses of various chemicals. Methods of Application:
Safety And Hazards
The safety information for “2-Methylbenzo[d]oxazole-5-carboxylic acid” indicates that it has the GHS07 pictogram with the signal word “Warning”. The hazard statements include H315, H319, and H335. The precautionary statements include P261, P305, P351, and P3382.
Future Directions
The future directions for “2-Methylbenzo[d]oxazole-5-carboxylic acid” are not explicitly mentioned in the available resources. However, given its structural features, it could be a subject of interest in various fields of research.
Please note that this information is based on the available resources and may not be exhaustive. For more detailed information, please refer to the original sources or consult with a professional in the field.
properties
IUPAC Name |
2-methyl-1,3-benzoxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-5-10-7-4-6(9(11)12)2-3-8(7)13-5/h2-4H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICISTTBZCYNXMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(O1)C=CC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80632505 |
Source
|
| Record name | 2-Methyl-1,3-benzoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80632505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylbenzo[d]oxazole-5-carboxylic acid | |
CAS RN |
90322-32-0 |
Source
|
| Record name | 2-Methyl-1,3-benzoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80632505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methyl-1,3-benzoxazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
